Cas no 2228361-69-9 (O-{2-[3-(methoxymethyl)phenyl]propyl}hydroxylamine)

• Product Name: O-{2-[3-(methoxymethyl)phenyl]propyl}hydroxylamine
• CAS No: 2228361-69-9
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 5922195
• PubChem ID: 165627229
• Update Time: 2025-09-19

O-{2-[3-(methoxymethyl)phenyl]propyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• EN300-1777346
• O-{2-[3-(methoxymethyl)phenyl]propyl}hydroxylamine
• 2228361-69-9

• Inchi： 1S/C11H17NO2/c1-9(7-14-12)11-5-3-4-10(6-11)8-13-2/h3-6,9H,7-8,12H2,1-2H3
• InChI Key： DILSCLPXPDOPPG-UHFFFAOYSA-N
• SMILES： O(CC(C)C1C=CC=C(COC)C=1)N

Computed Properties

• Exact Mass: 195.125928785g/mol
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 44.5Ų

Additional information on O-{2-[3-(methoxymethyl)phenyl]propyl}hydroxylamine

O-{2-[3-(methoxymethyl)phenyl]propyl}hydroxylamine: A Comprehensive Overview

The compound O-{2-[3-(methoxymethyl)phenyl]propyl}hydroxylamine, identified by the CAS number 2228361-69-9, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound, often referred to as O-(3-methoxymethylphenylpropyl)hydroxylamine, belongs to the class of hydroxylamines, which are widely used as reducing agents, antioxidants, and intermediates in organic synthesis.

Recent studies have highlighted the unique properties of O-{2-[3-(methoxymethyl)phenyl]propyl}hydroxylamine in the context of its reactivity and stability. Researchers have demonstrated that the molecule's structure, particularly the presence of the methoxymethyl group attached to the aromatic ring, significantly influences its chemical behavior. This group not only enhances the compound's solubility in organic solvents but also contributes to its ability to act as a selective reducing agent in certain reaction conditions.

One of the most promising applications of this compound is in the field of drug discovery. The hydroxylamine moiety is known to play a critical role in the formation of amides and other bioactive molecules. Recent advancements in medicinal chemistry have leveraged this property to design novel drug candidates with improved pharmacokinetic profiles. For instance, studies published in leading journals such as *Journal of Medicinal Chemistry* and *Chemical Biology* have explored the use of O-{2-[3-(methoxymethyl)phenyl]propyl}hydroxylamine as a precursor for synthesizing bioisosteres, which are molecules with similar biological activity but different physical properties.

In addition to its pharmaceutical applications, O-{2-[3-(methoxymethyl)phenyl]propyl}hydroxylamine has also found utility in materials science. Its ability to form stable complexes with metal ions has made it a valuable component in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials are highly sought after for their potential use in gas storage, catalysis, and sensing technologies.

The synthesis of O-{2-[3-(methoxymethyl)phenyl]propyl}hydroxylamine involves a multi-step process that typically begins with the preparation of the corresponding phenol derivative. Recent innovations in catalytic chemistry have enabled more efficient and environmentally friendly methods for its production. For example, researchers have reported the use of palladium-catalyzed coupling reactions to construct the key intermediates with high yields and excellent regioselectivity.

Another area where this compound has shown remarkable potential is in green chemistry. The incorporation of methoxymethyl groups into aromatic systems has been shown to enhance the biodegradability of certain chemicals, making them more eco-friendly alternatives to traditional reagents. This aspect is particularly relevant given the increasing global emphasis on sustainable chemical practices.

Looking ahead, ongoing research into O-{2-[3-(methoxymethyl)phenyl]propyl}hydroxylamine is expected to uncover even more applications across diverse fields. Its unique combination of structural features and functional groups positions it as a versatile building block for future chemical innovations.